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An In-depth Technical Guide to the Chemical Structure and Properties of GS-6620

Introduction

GS-6620 is an investigational antiviral compound developed for the treatment of Hepatitis C
virus (HCV) infection.[1] It is a C-nucleoside monophosphate prodrug designed to deliver its
active triphosphate metabolite intracellularly to inhibit viral replication.[2][3] As a nucleotide
inhibitor (NI) of the HCV nonstructural protein 5B (NS5B) RNA-dependent RNA polymerase,
GS-6620 offered several potential advantages, including pangenotype activity and a high
barrier to resistance.[4] However, its clinical development was hampered by challenges related
to its pharmacokinetics, specifically low and variable oral absorption.[1][5] This guide provides
a detailed overview of the chemical structure, mechanism of action, pharmacological
properties, and relevant experimental protocols for GS-6620.

Chemical Structure and Physicochemical Properties

GS-6620 is a complex molecule featuring a modified adenosine C-nucleoside core with a
phosphoramidate prodrug moiety at the 5' position and an isobutyryl ester at the 3' position.[3]
These prodrug components are designed to enhance cell permeability and oral bioavailability.
[5] The core nucleoside is distinguished by dual substitutions on the ribose ring: a 1'-cyano
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(CN) group and a 2'-C-methyl (C-Me) group, which contribute to its enhanced selectivity for the
viral polymerase over host polymerases.[2][4]

Table 1: Chemical and Physical Properties of GS-6620

Property Value Source

[(2R,3R,4R,5R)-5-(4-
Aminopyrrolo[2,1-f][1][2]
[6]triazin-7-yl)-5-cyano-4-
hydroxy-4-methyl-2-[[[[(2S)-1-

IUPAC Name 0xo-1-propan-2-yloxypropan-2-  [1][6]
ylJamino]-
phenoxyphosphorylloxymethyl]
oxolan-3-yl] 2-

methylpropanoate

Molecular Formula C29H37N6O9P [1][6]
Molar Mass 644.622 g-mol—1 [1][6]
CAS Number 1350735-70-4 [1]

GS6620, C-nucleoside HCV
Synonyms S [6]
polymerase inhibitor

Mechanism of Action

GS-6620 is a prodrug that requires intracellular metabolic activation to exert its antiviral effect.
[3] The multi-step activation pathway culminates in the formation of the pharmacologically
active 5'-triphosphate metabolite, GS-441326.[2][4] This active metabolite targets the HCV
NS5B polymerase, a critical enzyme for viral RNA replication.

Metabolic Activation Pathway

The activation of GS-6620 begins with the hydrolysis of its ester groups by cellular enzymes
like cathepsin A (CatA) and carboxylesterase 1 (CES1).[3] This is followed by phosphorylation
steps to yield the active triphosphate analog, GS-441326.[3]
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Metabolic activation pathway of GS-6620.

Inhibition of HCV NS5B Polymerase

The active metabolite, GS-441326, acts as a competitive inhibitor of the natural substrate ATP
for the NS5B polymerase.[2][4] Upon incorporation into the nascent viral RNA strand, it
functions as a non-obligate chain terminator, halting further elongation and thus preventing viral
replication.[2][3] The unique substitutions on the ribose ring enhance its selectivity for the viral
NS5B polymerase over human RNA and DNA polymerases, which is a critical factor for its

safety profile.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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